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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B3044200

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of o-Toluic acid-13C, tailored for researchers, scientists, and professionals in drug
development. Adherence to these procedures is critical for ensuring laboratory safety and
regulatory compliance.

Hazard Identification and Classification

o

-Toluic acid-13C is classified as a hazardous substance.[1][2] It is harmful if swallowed,

causes significant skin and eye irritation, and may lead to respiratory irritation.[1][3][4]

Hazard Statements:

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties

The following table summarizes the key quantitative data for o-Toluic acid.
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Property Value

Molecular Formula C+13CHs02

Molecular Weight 136.15 g/mol

Physical State Solid, white to off-white crystals or flakes.
Melting Point 102-107°C (216-221°F)

Boiling Point 258-259°C (496-498°F)

Flash Point 148°C (298.4°F)

Autoignition Temperature 495°C (923°F)

Solubility in Water 1.2g/L

Operational Plan: Safe Handling Protocol

A systematic approach is essential when working with o-Toluic acid-13C. The following step-
by-step experimental protocol ensures minimal exposure and safe handling.

Preparation and Engineering Controls

» Ventilation: Always handle o-Toluic acid-13C in a well-ventilated area. A laboratory fume
hood or a mechanical exhaust system is required to keep airborne concentrations low.

o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and their locations are clearly marked.

e Avoid Dust: Minimize the generation and accumulation of dust. Use procedures and
equipment that prevent dust from becoming airborne.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles with
side-shields or a face shield.
Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.

To protect against splashes
and airborne particles causing

serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Wear
appropriate protective clothing
to prevent skin exposure. A lab
coat or coveralls are

mandatory.

To prevent skin contact which
can cause irritation.
Contaminated gloves must be

disposed of properly.

Respiratory Protection

For nuisance levels of dust, a
NIOSH-approved N95 (US) or
P1 (EN 143) dust mask may
be used. If risk assessment
indicates a need for higher
protection, use a full-face
respirator with appropriate

cartridges.

To avoid inhalation which may
cause respiratory tract

irritation.

Handling and Storage

e Personal Hygiene: Wash hands thoroughly after handling the chemical and before breaks or

leaving the lab. Do not eat, drink, or smoke in the handling area.

o Container Handling: Keep the container tightly closed when not in use. Open and handle the

container with care to prevent spills.

e Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

like strong oxidizing agents and strong bases. The storage area should be locked.

Emergency and Disposal Plans

First Aid Measures
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Immediate action is required in case of exposure.

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately remove contaminated clothing.
. Flush the skin with plenty of soap and water for
Skin Contact ) ) o
at least 15 minutes. Seek medical advice if

irritation occurs or persists.

Immediately flush eyes with running water for at

least 15 minutes, holding eyelids open. Remove
Eye Contact contact lenses if present and easy to do.

Continue rinsing and get immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
water. If the person is conscious, give 2-4

Ingestion cupfuls of milk or water. Never give anything by
mouth to an unconscious person. Seek

immediate medical attention.

Spill and Leakage Protocol

o Evacuate: Evacuate personnel from the spill area.

» Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent the spill from entering drains or waterways.
o Cleanup:

o For small spills, dampen the solid material with 60-70% ethanol to minimize dust.
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o Sweep or vacuum up the material and place it into a suitable, labeled container for

disposal.
o Use absorbent paper dampened with ethanol to clean up any remaining material.
o Wash the spill surface with a soap and water solution.
e PPE: All personnel involved in the cleanup must wear appropriate PPE.

Disposal Plan

o Waste Classification: o-Toluic acid-13C waste must be treated as hazardous waste.

» Disposal Method: Dispose of the contents and container in accordance with local, state, and
federal regulations at an approved waste disposal plant. Do not mix with other waste. Offer
surplus and non-recyclable solutions to a licensed disposal company.

o Contaminated Packaging: Handle uncleaned containers as you would the product itself.
Dispose of contaminated packaging as unused product.

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of o-Toluic acid-
13C.
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Caption: Workflow for safe handling of o-Toluic acid-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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